drevogenin II
drevogenin II
Brand Name:
Vulcanchem
CAS No.:
125472-06-2
VCID:
VC0150333
InChI:
InChI=1S/C30H42O7/c1-18(36-26(33)20-8-6-5-7-9-20)29(34)14-15-30(35)23-11-10-21-16-22(32)12-13-27(21,3)24(23)17-25(28(29,30)4)37-19(2)31/h5-9,18,21-25,32,34-35H,10-17H2,1-4H3/t18?,21-,22-,23+,24-,25+,27-,28+,29-,30-/m0/s1
SMILES:
CC(C1(CCC2(C1(C(CC3C2CCC4C3(CCC(C4)O)C)OC(=O)C)C)O)O)OC(=O)C5=CC=CC=C5
Molecular Formula:
C30H42O7
Molecular Weight:
514.6 g/mol
drevogenin II
CAS No.: 125472-06-2
Main Products
VCID: VC0150333
Molecular Formula: C30H42O7
Molecular Weight: 514.6 g/mol
| CAS No. | 125472-06-2 |
|---|---|
| Product Name | drevogenin II |
| Molecular Formula | C30H42O7 |
| Molecular Weight | 514.6 g/mol |
| IUPAC Name | 1-[(3S,5S,8R,9S,10S,12R,13S,14S,17R)-12-acetyloxy-3,14,17-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl benzoate |
| Standard InChI | InChI=1S/C30H42O7/c1-18(36-26(33)20-8-6-5-7-9-20)29(34)14-15-30(35)23-11-10-21-16-22(32)12-13-27(21,3)24(23)17-25(28(29,30)4)37-19(2)31/h5-9,18,21-25,32,34-35H,10-17H2,1-4H3/t18?,21-,22-,23+,24-,25+,27-,28+,29-,30-/m0/s1 |
| Standard InChIKey | MIOQFHJTRPQSEN-PCGKZSNXSA-N |
| Isomeric SMILES | CC([C@]1(CC[C@]2([C@@]1([C@@H](C[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)OC(=O)C)C)O)O)OC(=O)C5=CC=CC=C5 |
| SMILES | CC(C1(CCC2(C1(C(CC3C2CCC4C3(CCC(C4)O)C)OC(=O)C)C)O)O)OC(=O)C5=CC=CC=C5 |
| Canonical SMILES | CC(C1(CCC2(C1(C(CC3C2CCC4C3(CCC(C4)O)C)OC(=O)C)C)O)O)OC(=O)C5=CC=CC=C5 |
| Synonyms | 3,14,17-trihydroxy-12-O-acetyl-20-O-benzoylpregnane drevogenin II |
| PubChem Compound | 130457 |
| Last Modified | Nov 11 2021 |
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